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Compound of Interest

Compound Name: Rutin hydrate

Cat. No.: B3028452 Get Quote

This technical guide provides a comprehensive overview of the solubility characteristics of rutin
hydrate in dimethyl sulfoxide (DMSO) and water, tailored for researchers, scientists, and

professionals in drug development. The document outlines quantitative solubility data, detailed

experimental protocols, and best practices for preparing solutions for various experimental

settings.

Executive Summary
Rutin, a flavonoid glycoside, is a subject of extensive research due to its diverse biological

activities, including antioxidant, anti-inflammatory, and neuroprotective effects.[1] A significant

challenge in its experimental application is its low aqueous solubility.[2][3] This guide details the

solubility of its common commercial form, rutin hydrate, in both the organic solvent DMSO and

in aqueous systems. It provides standardized protocols to ensure consistent and reproducible

solution preparation for in vitro and other experimental models.

Solubility Data
Rutin hydrate exhibits significantly different solubility profiles in DMSO compared to water.

DMSO is an excellent solvent for creating high-concentration stock solutions, while its solubility

in aqueous buffers is very limited.[4] It is crucial to use fresh, moisture-free DMSO, as

absorbed moisture can reduce the compound's solubility.[5]

The quantitative solubility data from various suppliers is summarized below. The variation in

reported values may be attributed to differences in the specific form of rutin hydrate (e.g.,
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trihydrate), purity, and the experimental conditions used for measurement (e.g., temperature,

sonication).

Solvent
System

Reported
Solubility

Molar
Equivalent
(approx.)

Notes Source(s)

DMSO 25 mg/mL 40.9 mM -

100 mg/mL 163.8 mM

Use of fresh

DMSO is

recommended.

125 mg/mL 204.7 mM

Ultrasonic

assistance may

be required.

Water

(Cold/Room

Temp)

~0.125 mg/mL ~0.2 mM

Described as

"hardly soluble"

or "very low".

Water (Boiling)
12.5 g/100 mL

(125 mg/mL)
204.7 mM

Significantly

more soluble in

boiling water.

DMF:PBS (pH

7.2) (1:5)
0.16 mg/mL 0.26 mM

Prepared by first

dissolving in

DMF.

Pyridine 50 mg/mL 81.9 mM -

Note: Molar equivalents are calculated based on the anhydrous molecular weight of rutin

(610.52 g/mol ).

Experimental Protocols
Successful experimentation with rutin hydrate relies on proper solubilization techniques to

avoid precipitation, especially when introducing it into aqueous cell culture media or buffers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b3028452?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol is suitable for preparing a concentrated stock solution that can be stored and later

diluted for various assays.

Materials:

Rutin hydrate powder

Anhydrous (dry) DMSO

Sterile microcentrifuge tubes or glass vials

Vortex mixer

Sonicator (optional, but recommended)

Analytical balance

Methodology:

Weighing: Accurately weigh the desired amount of rutin hydrate powder in a sterile vial.

Perform this in a chemical fume hood if toxicity is a concern.

Solvent Addition: Calculate and add the required volume of anhydrous DMSO to achieve the

target concentration (e.g., 25-100 mg/mL).

Dissolution: Tightly cap the vial and vortex vigorously for 1-2 minutes.

Sonication (Optional): If the compound does not fully dissolve, place the vial in a water bath

sonicator for 10-30 minutes. Gentle warming to 37°C can also aid dissolution for less

temperature-sensitive compounds.

Visual Inspection: Visually confirm that all solid material has dissolved and the solution is

clear before use. The presence of any precipitate indicates that the solution is

supersaturated or not fully dissolved.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store at -20°C for short-term (1 month) or -80°C for long-term (up to 1 year) storage,

protected from light.
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Due to rutin hydrate's poor aqueous solubility, direct dissolution in buffers or cell culture media

is not feasible for most concentrations. The standard method involves diluting a high-

concentration DMSO stock solution into the final aqueous medium.

Materials:

Rutin hydrate stock solution in DMSO (from Protocol 1)

Pre-warmed (37°C) sterile cell culture medium or buffer (e.g., PBS)

Sterile conical tubes or multi-well plates

Methodology:

Determine Final Concentrations: Decide the final working concentrations of rutin hydrate
and the maximum tolerable DMSO concentration for your cells (typically ≤0.5%, with ≤0.1%

being preferred).

Serial Dilution (in DMSO): If a range of concentrations is needed for a dose-response

experiment, perform serial dilutions of the DMSO stock solution using DMSO, not the

aqueous medium. This ensures the compound remains dissolved before the final dilution

step.

Final Dilution: Add the small volume of the DMSO stock (or serially diluted stock) directly to

the pre-warmed culture medium. For example, to achieve a 10 µM final concentration from a

10 mM stock, add 1 µL of the stock to 1 mL of medium (final DMSO concentration: 0.1%).

Rapid Mixing: Immediately after adding the DMSO stock to the aqueous medium, mix

thoroughly by gentle vortexing or by pipetting up and down. This rapid dispersion is critical to

prevent the compound from precipitating out of the solution.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the medium without the compound. This is essential to distinguish the effects of the

compound from those of the solvent.

Visualization of Experimental Workflows
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Diagrams created using Graphviz provide clear visual representations of the necessary

experimental and logical steps for handling rutin hydrate.
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Stock Solution Preparation Working Solution Preparation

1. Weigh Rutin Hydrate

2. Add Anhydrous DMSO

Calculate Volume

3. Vortex / Sonicate
to Dissolve

4. Aliquot & Store
at -20°C / -80°C

5. Thaw DMSO Stock

6. Dilute Stock into
Aqueous Medium (e.g., Culture Media)

e.g., 1:1000 dilution

7. Mix Immediately
& Thoroughly

8. Use in Experiment

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Desired Rutin
Concentration?

Very Low?
(< 0.1 mg/mL)

Yes

High?
(> 0.1 mg/mL)

No

Dissolve directly in
boiling water or buffer.

Cool before use.

Use DMSO Stock Protocol
(Protocol 1 & 2)

Cell-based assay?

Ensure final DMSO
concentration is non-toxic

(e.g., <0.5%)

Yes

Use DMSO stock directly
or dilute as needed.

No

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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